Cas no 2228909-75-7 (2-6-(dimethylamino)pyridin-3-ylpropanal)

• Product Name: 2-6-(dimethylamino)pyridin-3-ylpropanal
• CAS No: 2228909-75-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6331551
• PubChem ID: 165759897
• Update Time: 2025-07-22

2-6-(dimethylamino)pyridin-3-ylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-6-(dimethylamino)pyridin-3-ylpropanal
• 2-[6-(dimethylamino)pyridin-3-yl]propanal
• 2228909-75-7
• EN300-1762296

• Inchi： 1S/C10H14N2O/c1-8(7-13)9-4-5-10(11-6-9)12(2)3/h4-8H,1-3H3
• InChI Key： ZCPUKPCQLHWQRW-UHFFFAOYSA-N
• SMILES： O=CC(C)C1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.2Ų

Additional information on 2-6-(dimethylamino)pyridin-3-ylpropanal

Introduction to 2-6-(dimethylamino)pyridin-3-ylpropanal (CAS No: 2228909-75-7)

2-6-(dimethylamino)pyridin-3-ylpropanal, identified by the Chemical Abstracts Service Number (CAS No) 2228909-75-7, is a significant compound in the realm of pharmaceutical and biochemical research. This aldehyde derivative features a pyridine core substituted with a dimethylamino group at the 2-position and an aldehyde functionality at the 3-position, linked to a propyl chain. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The pyridine ring in 2-6-(dimethylamino)pyridin-3-ylpropanal is a privileged scaffold in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the dimethylamino group enhances the basicity of the molecule, facilitating interactions with acidic functional groups in biological systems. This property is particularly useful in designing ligands for G-protein coupled receptors (GPCRs) and other ion channels. Furthermore, the aldehyde group at the 3-position serves as a versatile handle for further functionalization, enabling the construction of more complex molecules through condensation reactions, such as Schiff base formations or Michael additions.

Recent advancements in drug discovery have highlighted the importance of 2-substituted pyridines in developing novel therapeutics. For instance, compounds bearing a similar substitution pattern have been explored for their potential in treating neurological disorders, cancer, and infectious diseases. The dimethylamino substituent, in particular, has been shown to improve pharmacokinetic properties by enhancing solubility and binding affinity. This has led to increased interest in derivatives like 2-6-(dimethylamino)pyridin-3-ylpropanal as building blocks for next-generation drugs.

In the context of academic research, 2-6-(dimethylamino)pyridin-3-ylpropanal has been utilized in studies aimed at understanding molecular recognition processes. The combination of the pyridine nitrogen, the dimethylamino group, and the aldehyde functionality provides multiple interaction points with biological targets, making it an excellent candidate for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to inflammation and pain management. The propyl chain extending from the aldehyde group also offers flexibility for derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and metabolic stability.

The synthesis of 2-6-(dimethylamino)pyridin-3-ylpropanal typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by formylation or oxidation strategies to introduce the aldehyde group. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system with high precision.

From a commercial perspective, 2-6-(dimethylamino)pyridin-3-ylpropanal is sought after by pharmaceutical companies and research institutions due to its synthetic utility and potential therapeutic applications. Suppliers specializing in fine chemicals offer high-purity grades suitable for both research and development purposes. Quality control measures ensure that impurities do not interfere with downstream applications, making it reliable for sensitive experiments such as high-throughput screening (HTS) or nuclear magnetic resonance (NMR) spectroscopy.

The role of computational chemistry in studying 2-6-(dimethylamino)pyridin-3-ylpropanal cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting wet-lab experiments. This approach saves time and resources by identifying promising candidates early in the discovery process. Additionally, computational studies help elucidate mechanistic details of reactions involving this compound, aiding in the design of optimized synthetic routes.

In conclusion, 2-6-(dimethylamino)pyridin-3-ylpropanal (CAS No: 2228909-75-7) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an indispensable tool for chemists exploring new drug candidates targeting various diseases. As research continues to uncover novel therapeutic opportunities, compounds like this will remain at the forefront of innovation.